1-methyl-2-[(piperidin-3-yl)methoxy]-1H-1,3-benzodiazole

• IUPAC Name: 1-methyl-2-(piperidin-3-ylmethoxy)benzimidazole
• InChI: InChI=1S/C14H19N3O/c1-17-13-7-3-2-6-12(13)16-14(17)18-10-11-5-4-8-15-9-11/h2-3,6-7,11,15H,4-5,8-10H2,1H3
• InChI Key: TVTPDPDTFMIXFI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1OCC3CCCNC3
• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol

Description

“1-methyl-2-[(piperidin-3-yl)methoxy]-1H-1,3-benzodiazole” is a compound that contains a piperidine moiety. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives has been a topic of interest in recent years. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. A lot of reviews concerning specific methods of piperidine synthesis have been published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. These reactions allow for the furthering of the one-pot functionalization of unsaturated intermediates, which usually requires multiple steps.

Scientific Research Applications

Pharmaceutical Applications

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Drug Design

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Biological Activity

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Intramolecular Reactions

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Intermolecular Reactions

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Anticancer Activity

. This suggests that “1-methyl-2-[(piperidin-3-yl)methoxy]-1H-1,3-benzodiazole” could potentially have applications in cancer treatment.

Antifungal Activity

. This suggests that “1-methyl-2-[(piperidin-3-yl)methoxy]-1H-1,3-benzodiazole” could potentially have applications in antifungal treatments.

Future Directions

Piperidines and their derivatives continue to be a significant area of research in the pharmaceutical industry. The development of new synthesis methods and the discovery of new therapeutic applications are expected to be the focus of future research.

Mechanism of Action

Target of Action

It is known that piperidine derivatives, which this compound is a part of, are present in more than twenty classes of pharmaceuticals . They play a significant role in the pharmaceutical industry and are among the most important synthetic fragments for designing drugs .

Mode of Action

Piperidine-containing compounds are known to interact with various biological targets, leading to a range of pharmacological effects .

Biochemical Pathways

Piperidine derivatives, in general, are known to interact with a variety of biochemical pathways, leading to their broad spectrum of biological activities .

Result of Action

Piperidine derivatives are known to have a wide range of biological activities, suggesting that they can induce various molecular and cellular effects .